Cas no 502482-37-3 (S-2-tert-Butylpiperazine Dihydrochloride)

• Product Name: S-2-tert-Butylpiperazine Dihydrochloride
• CAS No: 502482-37-3
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD07373381
• CID: 836260
• PubChem ID: 44828676
• Update Time: 2025-04-19

S-2-tert-Butylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 2-(1,1-dimethylethyl)-, (2S)-
• (S)-2-TERT-BUTYL-PIPERAZINE
• (2S)-2-(TERT-BUTYL)PIPERAZINE
• (R) 2-tert-Butyl piperazine
• (S)-2-tert-butylpiperazine
• AB36960
• AG-F-68653
• CTK4J2291
• S-2-TERT-BUTYL PIPERAZINE
• SureCN1006283
• S-2-TERT-BUTYL PIPERAZINE-2HCL
• (S)-2-TERT-BUTYL PIPERAZINE
• (S)-2-(tert-Butyl)piperazine
• (S)-2-(tert-Butyl)piperazinee
• SCHEMBL1006283
• BS-41683
• DTXSID10660831
• AKOS015841190
• 502482-37-3
• ZXJUSCSGOOZJMN-SSDOTTSWSA-N
• (2S)-2-tert-butylpiperazine
• S-2-tert-Butylpiperazine Dihydrochloride

• MDL： MFCD07373381
• Inchi： 1S/C8H18N2/c1-8(2,3)7-6-9-4-5-10-7/h7,9-10H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： ZXJUSCSGOOZJMN-SSDOTTSWSA-N
• SMILES： N1CCNC[C@@H]1C(C)(C)C

Computed Properties

• Exact Mass: 142.14714
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines